![molecular formula C22H16N6O4S3 B2406369 N-(5-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide CAS No. 389073-28-3](/img/structure/B2406369.png)
N-(5-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide
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Description
N-(5-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-4-(2,5-dioxopyrrolidin-1-yl)benzamide is a useful research compound. Its molecular formula is C22H16N6O4S3 and its molecular weight is 524.59. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activities : Compounds similar to the chemical have been synthesized and studied for their antimicrobial activities. For instance, derivatives of N-(benzo[d]thiazol-2-yl)-2-(3-(furan-2-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzamide showed significant antibacterial activities against gram-positive and gram-negative bacteria and antifungal activities against various fungi (Patel, Patel, & Shah, 2015).
Nematocidal Activity : A series of 1,2,4-oxadiazole derivatives containing 1,3,4-thiadiazole amide group were synthesized and evaluated for their nematocidal activities. Some compounds showed good nematocidal activity against Bursaphelenchus xylophilus (Liu, Wang, Zhou, & Gan, 2022).
Anticancer Evaluation : Novel Schiff’s bases containing a thiadiazole scaffold and benzamide groups have been synthesized and evaluated for their in vitro anticancer activity against a panel of four human cancer cell lines, demonstrating promising anticancer activity (Tiwari, Siddiqui, Seijas, Vázquez-Tato, Sarkate, Lokwani, & Nikalje, 2017).
Antifungal Agents : Some derivatives were synthesized as potential antifungal agents, exhibiting properties that could be beneficial in the development of new antifungal drugs (Narayana, Vijaya Raj, Ashalatha, Kumari, & Sarojini, 2004).
Kinase Inhibitors : Derivatives of this compound class were identified as potent and selective inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2) kinase activity, showing potential in cancer therapeutics (Borzilleri, Bhide, Barrish, D’arienzo, Derbin, Fargnoli, Hunt, Jeyaseelan, Kamath, Kukral, Marathe, Mortillo, Qian, Tokarski, Wautlet, Zheng, & Lombardo, 2006).
Antimicrobial and Anticancer Potentials : A novel series of 4-thiazolidinone derivatives was synthesized and evaluated for its in vitro antimicrobial and anticancer potentials, showing significant activity in these areas (Deep, Kumar, Narasimhan, Lim, Ramasamy, Mishra, & Mani, 2016).
properties
IUPAC Name |
N-[5-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-4-(2,5-dioxopyrrolidin-1-yl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16N6O4S3/c29-16(24-20-23-14-3-1-2-4-15(14)34-20)11-33-22-27-26-21(35-22)25-19(32)12-5-7-13(8-6-12)28-17(30)9-10-18(28)31/h1-8H,9-11H2,(H,23,24,29)(H,25,26,32) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGLCKZSYBXWKOG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(S3)SCC(=O)NC4=NC5=CC=CC=C5S4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16N6O4S3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
524.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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